Cas no 1530-35-4 (Phosphonium,triphenyl(3-phenyl-2-propen-1-yl)-, chloride (1:1))

• Product Name: Phosphonium,triphenyl(3-phenyl-2-propen-1-yl)-, chloride (1:1)
• CAS No: 1530-35-4
• MF: C₂₇H₂₄ClP
• MW: 414.906227111816
• CID: 153822
• PubChem ID: 6436301
• Update Time: 2025-05-21

Phosphonium,triphenyl(3-phenyl-2-propen-1-yl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phosphonium,triphenyl(3-phenyl-2-propen-1-yl)-, chloride (1:1)
• CINNAMYLTRIPHENYLPHOSPHONIUM CHLORIDE
• triphenyl-[(E)-3-phenylprop-2-enyl]phosphanium,chloride
• Cinnamyl-triphenylphosphoniumchlorid
• EINECS 216-225-4
• Triphenylcinnamylphosphonium chloride
• triphenyl(3-phenyl-2-propenyl)-phosphoniuchloride
• (3-Phenyl-2-propenyl)triphenylphosphonium chloride
• Cinnamyltriphenylphosphonium chloride, 98 %
• EEE94U857X
• Phosphonium, triphenyl(3-phenyl-2-propen-1-yl)-, chloride (1:1)
• trans-Cinnamyltriphenylphosphonium chloride
• triphenyl-[(E)-3-phenylprop-2-enyl]phosphanium;chloride
• 1530-35-4
• TRIPHENYL[(2E)-3-PHENYL-2-PROPENYL]PHOSPHONIUM CHLORIDE
• 69052-20-6
• Phosphonium, triphenyl(3-phenyl-2-propenyl)-, chloride
• NSC 64105
• NS00048277
• NSC64105
• MFCD00051884
• NSC-64105
• Triphenyl[(E)-3-phenyl-2-propen-1-yl]phosphonium chloride
• Phosphonium, cinnamyltriphenyl-, chloride
• (E)-Cinnamyltriphenylphosphonium chloride
• SCHEMBL2452746
• Phosphonium, triphenyl[(2E)-3-phenyl-2-propen-1-yl]-, chloride (1:1)
• CINNAMYLTRIPHENYLPHOSPHONIUMCHLORIDE
• (Cinnamyl)triphenylphosphonium chloride
• [(E)-cinnamyl]-triphenyl-phosphonium chloride
• AKOS017345059

• Inchi： 1S/C27H24P.ClH/c1-5-14-24(15-6-1)16-13-23-28(25-17-7-2-8-18-25,26-19-9-3-10-20-26)27-21-11-4-12-22-27;/h1-22H,23H2;1H/q+1;/p-1/b16-13+;
• InChI Key： NBGQQOBCTPJEFE-ZUQRMPMESA-M
• SMILES： [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 414.13000
• Monoisotopic Mass: 414.1304155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 225-227 °C (dec.)(lit.)
• PSA: 13.59000
• LogP: 2.69790
• Solubility: Not determined

Phosphonium,triphenyl(3-phenyl-2-propen-1-yl)-, chloride (1:1) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Additional information on Phosphonium,triphenyl(3-phenyl-2-propen-1-yl)-, chloride (1:1)

Phosphonium,triphenyl(3-phenyl-2-propen-1-yl)-, chloride (1:1)

Phosphonium,triphenyl(3-phenyl-2-propen-1-yl)-, chloride (1:1), also known as triphenylphosphine ylide or triphenylphosphonium chloride, is a versatile compound with the CAS number 1530-35-4. This compound has garnered significant attention in the field of organic chemistry due to its unique properties and applications in various synthetic processes. The molecule consists of a triphenylphosphorus core attached to a 3-phenylpropenyl group, forming a phosphonium salt with a chloride counterion in a 1:1 ratio.

Recent studies have highlighted the role of triphenylphosphine ylides in the synthesis of bioactive compounds and advanced materials. For instance, researchers have utilized this compound as a key intermediate in the preparation of phosphole derivatives, which exhibit potential applications in optoelectronics and biomedicine. The ability of this compound to undergo various transformations, such as cycloaddition reactions and ylide-mediated syntheses, makes it an invaluable tool in modern organic synthesis.

The synthesis of Phosphonium,triphenyl(3-phenyl-2-propen-1-yl)-, chloride (1:1) typically involves the reaction of triphenylphosphine with an appropriate alkyl halide or alkyne under specific conditions. This process often requires precise control over reaction parameters to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these syntheses, making the compound more accessible for large-scale applications.

In terms of applications, this compound has found extensive use in the pharmaceutical industry as an intermediate in drug discovery programs. Its ability to participate in enantioselective reactions has made it particularly valuable for the synthesis of chiral molecules with high optical purity. Additionally, triphenylphosphine ylides have been employed in the development of novel materials for energy storage and conversion technologies.

From an environmental perspective, researchers have explored green chemistry approaches to minimize the ecological footprint associated with the production and use of this compound. Innovations such as solvent-free reactions and recyclable catalysts have significantly reduced waste generation while maintaining product quality.

In conclusion, Phosphonium,triphenyl(3-phenyl-2-propen-1-yl)-, chloride (1:1) stands out as a critical component in contemporary organic chemistry. Its diverse applications across multiple industries underscore its importance as a research tool and industrial reagent. As scientific advancements continue to unfold, this compound is expected to play an even more pivotal role in shaping future innovations.